Cas no 2172229-98-8 (3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-2-carboxylic acid)

• Product Name: 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-2-carboxylic acid
• CAS No: 2172229-98-8
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6069237
• PubChem ID: 165556941
• Update Time: 2025-06-07

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-2-carboxylic acid
• 2172229-98-8
• 3-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]methyl}oxolane-2-carboxylic acid
• EN300-1549861

• Inchi： 1S/C27H32N2O6/c1-27(2,13-11-23(30)28-15-17-12-14-34-24(17)25(31)32)29-26(33)35-16-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,17,22,24H,11-16H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： CZFBFKKITFWSJS-UHFFFAOYSA-N
• SMILES： O1CCC(CNC(CCC(C)(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1C(=O)O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Additional information on 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-2-carboxylic acid

Introduction to 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2172229-98-8)

3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2172229-98-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenyl moiety and an oxolane ring. The presence of these structural elements imparts unique chemical properties and biological activities, making it a subject of intense research interest.

The fluorenylmethoxycarbonyl (Fmoc) group in the molecular structure is particularly noteworthy, as it is commonly employed in peptide synthesis as an amino protecting group. The Fmoc moiety enhances the stability of peptide chains during synthetic processes, allowing for precise and efficient peptide coupling reactions. This feature makes 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-2-carboxylic acid a valuable intermediate in the synthesis of complex peptidomimetics and bioactive molecules.

The oxolane ring, also known as an epoxide, introduces another layer of reactivity to the molecule. Epoxides are well-known for their ability to participate in various chemical transformations, including nucleophilic ring-opening reactions, which can be harnessed to construct diverse molecular architectures. In pharmaceutical applications, oxolane derivatives have been explored for their potential as bioisosteres, offering alternative structural motifs that may enhance drug-like properties such as solubility, metabolic stability, and binding affinity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-2-carboxylic acid and biological targets. These studies suggest that the compound exhibits promising binding interactions with specific protein receptors, which could be exploited for therapeutic purposes. For instance, computational simulations have indicated that the fluorenyl group may engage in π-stacking interactions with aromatic residues in protein binding pockets, while the oxolane ring could form favorable hydrogen bonds or hydrophobic interactions.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments suggest that 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-2-carboxylic acid demonstrates moderate affinity for certain enzymes and receptors involved in inflammatory pathways. The presence of the Fmoc group may influence its metabolic fate, potentially affecting its bioavailability and duration of action. Further investigations are warranted to fully characterize its pharmacokinetic properties and potential therapeutic applications.

The synthesis of 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-2-carboxylic acid presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves the careful manipulation of functional groups to achieve the desired molecular architecture. Key synthetic steps include the introduction of the Fmoc protecting group, the formation of the oxolane ring through epoxide ring-closing metathesis or other cycloforming reactions, and the installation of the amide linkage. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions may be employed to construct complex substructures efficiently.

The role of this compound in drug discovery is further underscored by its potential as a scaffold for generating novel bioactive molecules. By modifying specific regions of its structure, researchers can explore variations that may enhance potency, selectivity, or pharmacokinetic profiles. For example, substituting parts of the fluorenyl group with other aromatic moieties could alter electronic properties and binding interactions. Similarly, modifications to the oxolane ring might introduce new functional handles for further derivatization.

Current research trends indicate that 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-2-carboxylic acid could play a significant role in developing next-generation therapeutics. Its unique structural features make it a versatile building block for designing molecules with tailored biological activities. Additionally, its compatibility with modern synthetic methodologies ensures that it remains relevant in an ever-evolving landscape of pharmaceutical innovation.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-2-carboxylic acid. Predictive models can analyze vast datasets to predict potential biological activities and optimize molecular structures for improved efficacy. These computational tools complement traditional experimental approaches, enabling researchers to prioritize compounds based on their predicted pharmacological profiles.

In conclusion,3-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}oxolane-2-carboxylic acid (CAS No. 2172229-98) represents a fascinating compound with significant potential in pharmaceutical research and development. Its complex structure, featuring both protective groups like Fmoc and functional elements such as oxolane rings, positions it as a valuable tool for synthesizing novel bioactive molecules. As research progresses, this compound is likely to contribute to advancements in drug discovery and therapeutic development.